1-(3,5-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole

• IUPAC Name: 1-(3,5-dichlorophenyl)-2,5-dimethylpyrrole
• InChI: InChI=1S/C12H11Cl2N/c1-8-3-4-9(2)15(8)12-6-10(13)5-11(14)7-12/h3-7H,1-2H3
• InChI Key: PZQGRGDARNXLSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC(=CC(=C2)Cl)Cl)C
• Molecular Formula: C12H11Cl2N
• DSSTOX Substance ID: DTXSID90440794
• Molecular Weight: 240.12 g/mol
• CAS RN: 175205-50-2

Description

1-(3,5-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole, also known as DCP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

• Corrosion Inhibition : A pyrrole derivative was synthesized and found to have good inhibition efficiency on steel surfaces by blocking active sites. This suggests potential applications in materials science and engineering for preventing corrosion (Louroubi et al., 2019).

• Synthetic Chemistry : The reaction of pyrroles with dichlorocarbene, including 2,5-dimethyl-1H-pyrrole, has been explored, revealing insights into heterocyclic ring expansions. Such studies are fundamental to developing new synthetic methodologies in organic chemistry (Jones & Rees, 1969).

• Pharmaceutical Applications : Certain pyrrole derivatives have been shown to exhibit antimicrobial activity, suggesting their potential use in developing new therapeutic agents (Hublikar et al., 2019).

• Electrochemical Studies : Some pyrrole derivatives have been synthesized and studied for their electrochemical properties. This research is significant for understanding the interaction of these compounds with metal surfaces, which can be applied in corrosion science (Louroubi et al., 2021).

• Optoelectronic Materials : Research on polymers containing pyrrole units, like 2,5-dimethyl-1H-pyrrole, has revealed their potential in creating highly luminescent materials. Such materials are valuable in the development of optoelectronic devices (Zhang & Tieke, 2008).

• Non-linear Optical Materials : Some pyrrole derivatives have been identified as potential materials for non-linear optical applications due to their significant hyperpolarizability, which is crucial in photonics and telecommunication technologies (Singh et al., 2014).

• Drug Development : Pyrrole derivatives have been studied for their affinity to cannabinoid receptors, with implications in developing new pharmacological agents for various health conditions (Silvestri et al., 2008).

• Chemical Reactivity Studies : Extensive computational and experimental studies on pyrrole derivatives provide insights into their chemical reactivity, molecular structure, and spectroscopic properties. This knowledge is fundamental for chemical synthesis and material science applications (Singh et al., 2015).